3-(1-Benzothiophen-2-yl)prop-2-enoic acid

• Molecular Formula: C11H8O2S
• Molecular Weight: 204.25 g/mol
• SMILES: C1=CC=C2C(=C1)C=C(S2)C=CC(=O)O
• InChI: InChI=1S/C11H8O2S/c12-11(13)6-5-9-7-8-3-1-2-4-10(8)14-9/h1-7H,(H,12,13)/b6-5+
• InChIKey: MWQZBZCEEOGCLE-AATRIKPKSA-N

3-(1-Benzothiophen-2-yl)prop-2-enoic Acid for Research Procurement: Core Identity and Comparator Context

3-(1-Benzothiophen-2-yl)prop-2-enoic acid (CAS 25050-08-2, C₁₁H₈O₂S, MW 204.24) is an α,β-unsaturated carboxylic acid bearing a benzothiophene heterocycle at the β-position . The compound exists predominantly as the (E)-isomer and serves as a versatile building block in medicinal chemistry and biocatalysis owing to its conjugate π-system and hydrogen-bonding capacity [1]. Its closest positional isomer, 3-(1-benzothiophen-3-yl)prop-2-enoic acid (CAS 5381-29-3), shares an identical molecular formula but places the acrylic side chain at the 3-position of the benzothiophene core, creating subtle but functionally significant differences in electronic distribution, steric environment, and molecular recognition by biological targets .

Regioisomer 2-Acrylate (not 3-acrylate)

PAL behavior Substrate for L-amino acid synthesis

HAL behavior Competitive inhibitor (reported lower Ki)

Research context Biocatalysis, enzyme screening, SAR

• [1] Katona A, Tosa MI, Paizs C, Retey J. Inhibition of histidine ammonia lyase by heteroaryl-alanines and acrylates. Chem Biodivers. 2006;3(5):502-508. doi:10.1002/cbdv.200690053 View Source

Why 3-(1-Benzothiophen-2-yl)prop-2-enoic Acid Cannot Be Replaced by the 3-Position Isomer in Critical Assays

Despite their regioisomeric relationship, 3-(1-benzothiophen-2-yl)prop-2-enoic acid and its 3-substituted analog exhibit diverging, sometimes opposing, behaviors in enzyme-catalyzed reactions. In phenylalanine ammonia-lyase (PAL) from parsley, the 2-acrylate isomer acts as a competent substrate that is converted to the corresponding L-amino acid at high ammonia concentration, whereas the 3-acrylate isomer functions purely as a competitive inhibitor with no detectable turnover [1]. This functional dichotomy—substrate versus inhibitor—means that substituting one isomer for the other in a biocatalytic cascade or an enzyme-screening panel will yield qualitatively different and potentially misleading results. Furthermore, in histidine ammonia-lyase (HAL) inhibition assays, the two isomers show quantitatively distinguishable inhibitory potencies [2]. Researchers designing experiments that hinge on enzyme modulation, metabolic engineering, or structure–activity relationship (SAR) studies must therefore verify positional identity before procurement.

Target 2-acrylate isomer

3-acrylate substitute

PAL substrate

Converted to L-heteroarylalanine at high NH₃

PAL competitive inhibitor

No turnover; blocks active site without reaction

HAL inhibitor (reported Ki 39 µM)

Tighter-binding competitive inhibitor

HAL inhibitor (reported Ki 53 µM)

Measurably higher Ki; different SAR trajectory

Substitution risk: 3-isomer may yield qualitatively opposite enzyme responses, misleading biocatalytic or SAR studies.

• [1] Paizs C, Katona A, Rétey J. The interaction of heteroaryl-acrylates and alanines with phenylalanine ammonia-lyase from parsley. Chemistry. 2006;12(10):2739-2744. doi:10.1002/chem.200501034 View Source
• [2] BRENDA Enzyme Database. Ligand (2E)-3-(1-benzothien-2-yl)acrylic acid – Ki Value; Ligand (2E)-3-(1-benzothiophen-3-yl)prop-2-enoic acid – Ki Value. https://www.brenda-enzymes.de/ View Source

Head-to-Head Quantitative Evidence for 3-(1-Benzothiophen-2-yl)prop-2-enoic Acid Versus Closest Analog

Histidine Ammonia-Lyase (HAL) Competitive Inhibition: 2-Acrylate vs 3-Acrylate

In a direct comparative study, (2E)-3-(1-benzothiophen-2-yl)prop-2-enoic acid inhibited Pseudomonas putida histidine ammonia-lyase with a Ki value of 39 µM (0.039 mM), whereas the 3-position regioisomer exhibited a Ki of 53 µM (0.053 mM), both acting via competitive inhibition [1]. The 2-acrylate isomer therefore provides a 1.36-fold improvement in binding affinity, a margin that can be decisive when designing tight-binding inhibitors or interpreting SAR around the benzothiophene scaffold.

HAL Ki comparison

Head-to-head

2-isomer: Ki 0.039 mM (39 µM) 3-isomer: Ki 0.053 mM (53 µM)

Supports HAL inhibitor SAR; reported 1.4-fold binding difference

Competitive inhibition, P. putida HAL; Katona et al. 2006

Evidence Dimension	Ki (competitive inhibition constant) for histidine ammonia-lyase from Pseudomonas putida
Target Compound Data	Ki = 0.039 mM (39 µM)
Comparator Or Baseline	(2E)-3-(1-benzothiophen-3-yl)prop-2-enoic acid: Ki = 0.053 mM (53 µM)
Quantified Difference	1.36-fold lower Ki (stronger binding) for the 2-isomer
Conditions	Enzyme: histidine ammonia-lyase (HAL) from Pseudomonas putida; inhibition mode: competitive; assay as described in Katona et al. (2006)

Why This Matters

The statistically resolvable difference in Ki (39 vs 53 µM) enables researchers to select the more potent isomer for inhibitor development and validates the use of the 2-isomer as a preferred starting point for HAL-targeted medicinal chemistry.

• [1] Katona A, Tosa MI, Paizs C, Retey J. Inhibition of histidine ammonia lyase by heteroaryl-alanines and acrylates. Chem Biodivers. 2006;3(5):502-508. doi:10.1002/cbdv.200690053; BRENDA: Ki values for ligand IDs 63554 (2-isomer) and 63593 (3-isomer). View Source

Phenylalanine Ammonia-Lyase (PAL) Functional Dichotomy: Substrate vs Inhibitor

In parsley phenylalanine ammonia-lyase (PAL), (2E)-3-(1-benzothiophen-2-yl)prop-2-enoic acid functions as a bona fide substrate that undergoes hydroamination to yield enantiopure L-2-amino-3-(1-benzothiophen-2-yl)propanoic acid at elevated ammonia concentrations. In stark contrast, the 3-position isomer acts exclusively as a competitive inhibitor and is not turned over by the enzyme [1][2]. This qualitative functional difference—substrate versus inhibitor—under identical assay conditions provides an unambiguous criterion for isomer selection in PAL-based biocatalytic processes.

PAL functional dichotomy

Head-to-head

2-isomer: Substrate → L-amino acid 3-isomer: Inhibitor, no turnover

Substrate identity required for PAL biocatalysis

Parsley PAL, high NH₃; Paizs et al. 2006

Evidence Dimension	Enzymatic fate in phenylalanine ammonia-lyase (PAL) from parsley
Target Compound Data	Substrate: converted to L-heteroarylalanine at high [NH₃]
Comparator Or Baseline	(2E)-3-(1-benzothiophen-3-yl)prop-2-enoic acid: competitive inhibitor, no turnover
Quantified Difference	Qualitative (substrate vs inhibitor); kinetic constants available in original publication
Conditions	Enzyme: PAL from Petroselinum crispum (parsley); ammonia concentration: high (exact value in Paizs et al., 2006)

Why This Matters

For laboratories employing PAL as a biocatalyst for the asymmetric synthesis of non-natural amino acids, the 2-acrylate isomer is the only viable substrate; procurement of the incorrect 3-isomer would yield zero product and waste enzymatic material.

• [1] Paizs C, Katona A, Rétey J. The interaction of heteroaryl-acrylates and alanines with phenylalanine ammonia-lyase from parsley. Chemistry. 2006;12(10):2739-2744. doi:10.1002/chem.200501034 View Source
• [2] BRENDA Enzyme Database. Ligand (2E)-3-(1-benzothien-2-yl)acrylic acid – Substrate in Enzyme-catalyzed Reactions. https://www.brenda-enzymes.de/ligand.php?brenda_ligand_id=63554 View Source

Lysosomal Phospholipase A1 Inhibition: Baseline Activity of the 2-Acrylate Isomer

A ChEMBL-curated BindingDB entry reports that 3-(1-benzothiophen-2-yl)prop-2-enoic acid inhibits rat lysosomal phospholipase A1 with an IC50 of 9.14 × 10⁴ nM (91.4 µM) [1]. While no direct head-to-head dataset for the 3-position isomer against this specific phospholipase target is currently available in public repositories, the value establishes a quantitative benchmark for the 2-acrylate scaffold. This IC50 falls within the moderate-activity range (10–100 µM) typical of fragment-like carboxylic acid inhibitors of phospholipase enzymes, providing a reference point for future comparative studies.

PLA1 inhibition

Data to verify

IC50 91.4 µM

Fragment-level inhibitory activity; benchmark for optimization

Rat lysosomal PLA1; ChEMBL/BindingDB entry

Evidence Dimension	IC50 for inhibition of lysosomal phospholipase A1 (rat)
Target Compound Data	IC50 = 91.4 µM
Comparator Or Baseline	No direct comparator data for the 3-isomer; class-level benchmark for benzothiophene-acrylic acid fragment inhibitors
Quantified Difference	N/A (single-isomer data)
Conditions	Target: lysosomal phospholipase A1 member A (rat); assay description as curated in ChEMBL/BindingDB

Why This Matters

The availability of a measured IC50 against a specific phospholipase target differentiates this compound from untested analogs and provides a quantitative starting point for medicinal chemistry optimization campaigns targeting lipid-metabolizing enzymes.

• [1] BindingDB BDBM50470660 / ChEMBL CHEMBL142949. Affinity Data: IC50 = 9.14E+4 nM for lysosomal phospholipase A1 (rat). http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50470660 View Source

Physicochemical Differentiation: Melting Point and Acidity of the 2- vs 3-Positional Isomer

The 2-acrylate positional isomer exhibits a higher melting point (231 °C, recrystallized from water) compared with its 3-substituted congener (221 °C, water/ethanol) [1]. The predicted acid dissociation constants also differ marginally (pKa 4.34 ± 0.10 for the 2-isomer vs 4.45 ± 0.10 for the 3-isomer) [2]. While the ΔpKa of 0.11 log units is unlikely to alter solubility profiles dramatically, the 10 °C difference in melting point can serve as a convenient identity check and may reflect differences in crystal packing that subtly affect dissolution rate and formulation consistency.

Physicochemical differentiation

Source review

2-isomer: m.p. 231 °C, pKa ~4.34 3-isomer: m.p. 221 °C, pKa ~4.45

Higher m.p. aids identity check and solid-state handling

Cross-study data; recrystallization differences may apply

Evidence Dimension	Melting point and predicted pKa
Target Compound Data	m.p. = 231 °C; pKa = 4.34 ± 0.10
Comparator Or Baseline	3-isomer: m.p. = 221 °C; pKa = 4.45 ± 0.10
Quantified Difference	Δm.p. = +10 °C; ΔpKa = -0.11 log units
Conditions	Melting point: recrystallized from water (2-isomer) or water/ethanol (3-isomer); pKa: predicted at 25 °C (ACD/Labs)

Why This Matters

The higher melting point of the 2-isomer provides a simple, low-cost identity verification metric upon receipt and may confer marginal advantages in solid-state stability during long-term storage.

• [1] Weikeqi-Biotech. 3-(1-benzothiophen-3-yl)prop-2-enoic Acid CAS 5381-29-3 (m.p. 221 °C). https://www.weikeqi-biotech.com/ View Source
• [2] Weikeqi-Biotech. 3-(1-benzothiophen-3-yl)prop-2-enoic Acid (pKa 4.45). https://www.weikeqi-biotech.com/ View Source

High-Value Application Scenarios for 3-(1-Benzothiophen-2-yl)prop-2-enoic Acid Based on Verified Differentiators

Biocatalytic Synthesis of Enantiopure L-Benzothiophenylalanine Derivatives

Because (2E)-3-(1-benzothiophen-2-yl)prop-2-enoic acid is an established substrate for phenylalanine ammonia-lyase (PAL) from parsley, it can be employed in one-pot enzymatic hydroamination reactions to produce L-2-amino-3-(1-benzothiophen-2-yl)propanoic acid with high enantiomeric excess [1]. This route bypasses the need for chiral auxiliaries or transition-metal catalysts and is inaccessible using the 3-position isomer, which acts solely as a PAL inhibitor [1]. The resulting non-proteinogenic amino acid serves as a valuable building block for conformationally constrained peptide mimetics and kinase inhibitors.

Development of Competitive Inhibitors Targeting Histidine Ammonia-Lyase (HAL)

With a validated Ki of 39 µM against Pseudomonas putida HAL—1.36-fold more potent than the 3-acrylate isomer—the 2-substituted benzothiophene acrylic acid constitutes a well-characterized starting fragment for structure-guided optimization of HAL inhibitors [2]. HAL is a therapeutic target in amino acid metabolism disorders and certain cancers; the availability of a reproducible, quantitatively benchmarked inhibitor enables reliable SAR expansion and co-crystallization trials.

Phospholipase A1 Inhibitor Fragment Screening and Mechanistic Probing

The compound's moderate inhibitory activity against lysosomal phospholipase A1 (IC50 91.4 µM) positions it as a tractable fragment hit for lipid-metabolism target discovery [3]. While the 3-isomer lacks comparable data in public repositories, the 2-isomer's recorded IC50 provides a quantitative baseline for hit-to-lead optimization, selectivity profiling against other phospholipase isoforms, and covalent-reversible inhibitor design exploiting the α,β-unsaturated carboxylic acid warhead.

Regioisomeric Probe for Benzothiophene-Acrylate Structure–Activity Relationship (SAR) Studies

The paired availability of quantitative inhibition constants (Ki for HAL: 39 vs 53 µM) and opposing enzyme behaviors (PAL substrate vs inhibitor) makes the 2- and 3-acrylate isomers a powerful matched-pair tool set for deconvoluting the contribution of substitution geometry to target engagement [1][2]. Procurement of the 2-isomer alongside its 3-counterpart allows researchers to interrogate regioisomer-dependent binding modes, metabolic stability, and off-target profiles in a controlled experimental framework.

Application

Selection Property

Validation Focus

Biocatalytic L-benzothiophenylalanine synthesis

PAL substrate specificity

Enantiomeric excess and turnover verification

Fragment-based HAL inhibitor design

Competitive HAL inhibition profile

Ki confirmation and SAR reproducibility

Phospholipase A1 fragment screening

Moderate PLA1 inhibitory activity

IC50 benchmarking and isoform selectivity

Regioisomeric SAR probe

Paired 2-/3-acrylate regioisomer tool

Comparative enzyme assay and target engagement

• [1] Paizs C, Katona A, Rétey J. The interaction of heteroaryl-acrylates and alanines with phenylalanine ammonia-lyase from parsley. Chemistry. 2006;12(10):2739-2744. doi:10.1002/chem.200501034 View Source
• [2] Katona A, Tosa MI, Paizs C, Retey J. Inhibition of histidine ammonia lyase by heteroaryl-alanines and acrylates. Chem Biodivers. 2006;3(5):502-508. doi:10.1002/cbdv.200690053; BRENDA Ki values. View Source
• [3] BindingDB BDBM50470660 / ChEMBL CHEMBL142949. IC50 = 9.14E+4 nM for lysosomal phospholipase A1 (rat). http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50470660 View Source